Cas no 1780105-56-7 (4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid)

4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid is a halogenated pyrazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern, featuring bromo and chloro groups at the 4- and 5-positions, along with a carboxylic acid moiety at the 3-position, makes it a versatile intermediate for constructing heterocyclic compounds. The methyl group at the 1-position enhances stability and influences reactivity. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its ability to serve as a scaffold for further functionalization. High purity and consistent quality ensure reliable performance in synthetic applications.
4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid structure
1780105-56-7 structure
Product Name:4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid
CAS No:1780105-56-7
MF:C5H4BrClN2O2
MW:239.454459190369
CID:5972393
PubChem ID:84076035
Update Time:2025-10-29

4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid
    • 4-bromo-5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid
    • MFCD28650715
    • EN300-6251021
    • 1780105-56-7
    • SY267516
    • Inchi: 1S/C5H4BrClN2O2/c1-9-4(7)2(6)3(8-9)5(10)11/h1H3,(H,10,11)
    • InChI Key: POCRQYYMCILDAJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(N(C)N=C1C(=O)O)Cl

Computed Properties

  • Exact Mass: 237.91447g/mol
  • Monoisotopic Mass: 237.91447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.1Ų

4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid Pricemore >>

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Additional information on 4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid

Comprehensive Overview of 4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid (CAS No. 1780105-56-7)

4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid (CAS No. 1780105-56-7) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyrazole family, a class of organic molecules known for their versatile applications in drug discovery and organic synthesis. The presence of both bromo and chloro substituents on the pyrazole ring enhances its reactivity, making it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for 4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid has surged due to its potential role in the development of novel therapeutics. Researchers are particularly interested in its application as a building block for small-molecule inhibitors, which are critical in targeting specific enzymes or proteins involved in diseases such as cancer and inflammatory disorders. The compound's unique structure allows for precise modifications, enabling the creation of derivatives with tailored biological activities.

From an agrochemical perspective, 4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid is being explored for its potential use in the synthesis of next-generation pesticides. The halogenated pyrazole core provides excellent stability and bioactivity, which are essential for effective pest control. As the agricultural industry seeks safer and more sustainable alternatives to traditional pesticides, this compound has emerged as a promising candidate for further development.

The synthesis of 4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid typically involves multi-step organic reactions, including halogenation and carboxylation of the pyrazole ring. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes efficiency and minimal environmental impact.

One of the most frequently asked questions about 4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid is its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored properly. These properties are crucial for its handling and application in laboratory settings.

Another area of interest is the compound's potential role in material science. The pyrazole-carboxylic acid moiety can act as a ligand in coordination chemistry, forming complexes with metals that have applications in catalysis and sensor development. This versatility makes 4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid a valuable tool for researchers exploring new functional materials.

In the context of intellectual property, several patents have been filed related to the synthesis and applications of 4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid. These patents highlight its utility in creating proprietary compounds with potential commercial value. As the pharmaceutical and agrochemical industries continue to innovate, the demand for such specialized intermediates is expected to grow.

For researchers and manufacturers, sourcing high-quality 4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid is critical. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure purity and consistency. Additionally, proper storage conditions, such as protection from light and moisture, are recommended to maintain the compound's integrity over time.

In summary, 4-Bromo-5-chloro-1-methylpyrazole-3-carboxylic acid (CAS No. 1780105-56-7) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable asset for researchers aiming to develop innovative solutions to contemporary challenges. As scientific advancements continue, the significance of this compound is likely to expand, solidifying its place in the realm of specialty chemicals.

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